Cas no 78291-99-3 (7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),5,8,10-tetraen-11-amine)

• Product Name: 7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),5,8,10-tetraen-11-amine
• CAS No: 78291-99-3
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD00044717
• CID: 573581
• PubChem ID: 658687
• Update Time: 2025-11-02

7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),5,8,10-tetraen-11-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydroimidazo[2,1-b][1,3]benzothiazol-7-amine
• 2,3-DIHYDROIMIDAZO 2,1-BÂBENZO
• 2,3-Dihydroimidazo[2,1-b][1,3]benzothiazol-6-amine
• Imidazo[2,1-b]benzothiazol-6-amine,2,3-dihydro-
• 2,3-DICHLORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 2,3-Dihydroimidazo(2,1-b)benzothiazol-6-amine
• 2,3-DIHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-6-AMINE
• 4-hydro-2-imidazolino[2,1-b]benzothiazole-6-ylamine
• FT-0609661
• BDBM50360488
• SCHEMBL95683
• F0850-6728
• 2,3-Dihydrobenzo[d]imidazo[2,1-b]thiazol-6-amine
• Z448248214
• EINECS 278-892-8
• P-NITROBENZOICACIDPHENYLESTER
• SR-01000000446-2
• NCGC00018471-01
• NCGC00018471-02
• J-507018
• SR-01000000446
• 6-amino-2,3-dihydroimidazo[2,1-b]-benzothiazole
• TS-02700
• AKOS005202958
• CCG-51998
• HMS2403C03
• NS00037983
• HJCGGAYYNMECPO-UHFFFAOYSA-N
• SR-01000000446-3
• SDCCGMLS-0001339.P002
• EU-0066597
• MLS000071391
• 7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),5,8,10-tetraen-11-amine
• EN300-44306
• MFCD00044717
• CHEMBL1414365
• 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),5,9,11-tetraen-11-amine
• SMR000035340
• DTXSID80228962
• 78291-99-3
• HMS1648B07
• DB-056299
• 7-THIA-2,5-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(8),5,9,11-TETRAEN-11-AMINE
• STK500297
• DTXCID30151453
• ALBB-006268
• 7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),5,8,10-tetraen-11-amine

• MDL： MFCD00044717
• Inchi： 1S/C9H9N3S/c10-6-1-2-8-7(5-6)12-4-3-11-9(12)13-8/h1-2,5H,3-4,10H2
• InChI Key： HJCGGAYYNMECPO-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N2C1=NCC2)N

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.6±0.1 g/cm3
• Boiling Point: 430.6±47.0 °C at 760 mmHg
• Flash Point: 214.2±29.3 °C
• PSA: 71.55000
• LogP: 1.21610
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),5,8,10-tetraen-11-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• HazardClass：IRRITANT
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-thia-2,5-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),5,8,10-tetraen-11-amine

Comprehensive Guide to 7-Thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),5,8,10-tetraen-11-amine (CAS No. 78291-99-3)

7-Thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),5,8,10-tetraen-11-amine (CAS No. 78291-99-3) is a complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, with its unique tricyclic structure and amine functionality, presents a wide range of potential applications, particularly in drug discovery and organic electronics. Researchers are increasingly exploring its properties due to its structural similarity to bioactive molecules and its potential as a building block for advanced materials.

The molecular structure of 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),5,8,10-tetraen-11-amine features a fused ring system containing both nitrogen and sulfur heteroatoms, which contributes to its interesting electronic properties. This heterocyclic amine has become particularly relevant in current research trends focusing on small molecule drug candidates and organic semiconductors. Its structural complexity makes it a challenging yet rewarding target for synthetic chemists, with recent publications highlighting novel synthetic routes to this scaffold.

In pharmaceutical applications, 7-thia-2,5-diazatricyclo derivatives have shown promise in various therapeutic areas. Recent studies suggest potential activity against neurological targets, aligning with current research priorities in neurodegenerative disease treatment. The compound's ability to interact with biological systems stems from its hydrogen bonding capacity and aromatic character, features that are highly sought after in modern drug design. These properties make it a valuable scaffold for medicinal chemistry programs targeting CNS disorders and other challenging disease areas.

From a materials science perspective, the tricyclic amine structure of this compound offers interesting possibilities for organic electronic applications. The presence of both electron-rich (amine) and electron-deficient (heterocycle) components in the same molecule creates opportunities for designing ambipolar organic semiconductors. This is particularly relevant given the growing demand for flexible electronics and organic photovoltaics, where researchers are actively seeking novel molecular architectures with tunable electronic properties.

The synthesis of 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),5,8,10-tetraen-11-amine typically involves multi-step procedures that showcase modern heterocyclic chemistry techniques. Recent advances in catalytic methods and green chemistry approaches have improved the efficiency of producing this complex scaffold. The synthetic challenges associated with this molecule make it an interesting case study for methodology development in organic synthesis, particularly in the context of atom economy and step efficiency.

Analytical characterization of CAS 78291-99-3 requires sophisticated techniques due to its structural complexity. Modern spectroscopic methods including advanced NMR (especially 2D NMR techniques) and high-resolution mass spectrometry are essential for confirming its structure and purity. These analytical challenges reflect broader trends in chemical characterization, where increasingly complex molecules demand more sophisticated structural elucidation tools.

The commercial availability of 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),5,8,10-tetraen-11-amine has expanded in recent years to meet growing research demand. Suppliers typically offer this compound in milligram to gram quantities for research purposes, with purity levels suitable for various applications. The pricing reflects the synthetic complexity, making it a valuable material for specialized research programs in both academia and industry.

Future research directions for this compound are likely to focus on expanding its applications in both life sciences and materials science. In drug discovery, researchers are exploring its potential as a privileged scaffold for targeting challenging biological targets. In materials science, its unique electronic properties may lead to applications in organic light-emitting diodes (OLEDs) or molecular electronics. The compound's versatility ensures it will remain an important subject of study across multiple chemistry disciplines.

Safety considerations for handling 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),5,8,10-tetraen-11-amine follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, researchers should employ appropriate personal protective equipment and work in well-ventilated areas when handling this material. Proper storage conditions typically involve protection from light and moisture to maintain stability.

The intellectual property landscape surrounding CAS 78291-99-3 includes various patents covering its synthesis methods and potential applications. Recent patent filings indicate growing commercial interest, particularly in pharmaceutical applications. Researchers working with this compound should conduct thorough patent searches to understand the current state of development and potential freedom-to-operate considerations.

In conclusion, 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),5,8,10-tetraen-11-amine represents an intriguing case study in modern heterocyclic chemistry. Its complex structure and diverse potential applications make it a compelling subject for ongoing research across multiple disciplines. As synthetic methods improve and application studies progress, this compound is likely to play an increasingly important role in both pharmaceutical development and advanced materials science.